![molecular formula C29H35ClN2O2 B031096 4-(4-hydroxy-4-phenylpiperidin-1-yl)-N,N-dimethyl-2,2-diphenylbutanamide;hydrochloride CAS No. 1134369-22-4](/img/structure/B31096.png)
4-(4-hydroxy-4-phenylpiperidin-1-yl)-N,N-dimethyl-2,2-diphenylbutanamide;hydrochloride
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Overview
Description
4-(4-hydroxy-4-phenylpiperidin-1-yl)-N,N-dimethyl-2,2-diphenylbutanamide;hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C29H35ClN2O2 and its molecular weight is 479.1 g/mol. The purity is usually 95%.
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Mechanism of Action
Target of Action
Deschloroloperamide Hydrochloride is structurally similar to opiate receptor agonists . Its primary targets are the μ-opioid receptors in the myenteric plexus of the large intestine . These receptors play a crucial role in regulating gastrointestinal signaling, motility, and the balance of fluids and electrolytes .
Mode of Action
Deschloroloperamide Hydrochloride acts directly on the μ-opioid receptors. It inhibits peristalsis and prolongs transit time in the intestines . This interaction results in reduced fecal volume, increased viscosity, and diminished fluid and electrolyte loss . It also demonstrates antisecretory activity .
Biochemical Pathways
The compound’s interaction with the μ-opioid receptors affects several biochemical pathways. These include pathways related to gastrointestinal signaling and the regulation of fluid and electrolyte balance . .
Pharmacokinetics
It is known that the compound is a highly lipophilic synthetic phenylpiperidine opioid This suggests that it may have significant absorption and distribution characteristics
Result of Action
The molecular and cellular effects of Deschloroloperamide Hydrochloride’s action are primarily seen in its anti-diarrheal effects. By acting on the μ-opioid receptors and inhibiting peristalsis, it effectively controls diarrhea . .
Future Directions
The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety . This suggests that there is ongoing research in this field, and new developments and applications may be discovered in the future.
Biochemical Analysis
Biochemical Properties
It is known that it is a metabolite of Loperamide Hydrochloride . Loperamide is known to interact with opioid receptors in the gut, slowing gut motility and aiding in the treatment of diarrhea
Cellular Effects
The cellular effects of Deschloroloperamide Hydrochloride are not well-studied. Its parent compound, Loperamide, has been shown to have effects on various types of cells. For instance, in cell culture, Loperamide has been found to be effective against glioblastoma cells . It would be interesting to investigate if Deschloroloperamide Hydrochloride has similar effects.
Molecular Mechanism
Loperamide, the parent compound, is known to work by slowing the contractions of the intestines . It does this by binding to opioid receptors, which are G-protein coupled receptors that inhibit the release of acetylcholine and decrease peristalsis
Temporal Effects in Laboratory Settings
It is known that Loperamide, the parent compound, has a half-life of 9-14 hours
Dosage Effects in Animal Models
It is known that Loperamide, the parent compound, can cause side effects such as constipation, bloat, and sleepiness in dogs
Metabolic Pathways
It is known that Loperamide, the parent compound, is extensively metabolized in the liver
Transport and Distribution
It is known that Loperamide, the parent compound, is a highly lipophilic drug
Subcellular Localization
It is known that Loperamide, the parent compound, does not cross the blood-brain barrier at normal doses
properties
IUPAC Name |
4-(4-hydroxy-4-phenylpiperidin-1-yl)-N,N-dimethyl-2,2-diphenylbutanamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H34N2O2.ClH/c1-30(2)27(32)29(25-14-8-4-9-15-25,26-16-10-5-11-17-26)20-23-31-21-18-28(33,19-22-31)24-12-6-3-7-13-24;/h3-17,33H,18-23H2,1-2H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXEMHXIJSVZODB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C(CCN1CCC(CC1)(C2=CC=CC=C2)O)(C3=CC=CC=C3)C4=CC=CC=C4.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H35ClN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.1 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.